Cas no 851804-55-2 (1-(2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one)

• Product Name: 1-(2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• CAS No: 851804-55-2
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 6456528
• Update Time: 2025-05-20

1-(2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• 1-(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• Ethanone, 1-[2-[[(2,5-dimethylphenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenoxy-

• Inchi： 1S/C20H22N2O2S/c1-15-8-9-16(2)17(12-15)14-25-20-21-10-11-22(20)19(23)13-24-18-6-4-3-5-7-18/h3-9,12H,10-11,13-14H2,1-2H3
• InChI Key： UZXZANNVSOKVFV-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC(C)=CC=C2C)=NCC1)COC1=CC=CC=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 515.4±60.0 °C(Predicted)
• pka: 1.69±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

1-(2-{(2,5-Dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

The compound 851804-55-2, also known as 1-(2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule combines a phenoxy group with an imidazole ring, both of which are known for their versatility in chemical reactions and interactions.

Recent studies have highlighted the importance of methylsulfanyl groups in modulating the pharmacokinetic properties of organic compounds. In this compound, the methylsulfanyl group is attached to a dimethylphenyl moiety, which enhances the molecule's stability and bioavailability. The presence of the phenoxy group further contributes to the compound's ability to interact with biological systems, making it a valuable candidate for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling reactions and Stille cross-couplings, to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

One of the most exciting aspects of this compound is its potential application in the field of neurodegenerative diseases. Preclinical studies have demonstrated that it exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress associated with conditions like Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for targeted drug delivery systems.

In terms of chemical structure, the compound features a 4,5-dihydro-1H-imidazole ring, which is a key structural element responsible for its unique reactivity. This ring system is known to participate in hydrogen bonding and π-interactions, both of which are critical for molecular recognition and binding in biological systems. The integration of this ring with other functional groups further enhances the compound's versatility.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding sites on various enzymes and receptors, suggesting its role as a potential inhibitor or activator in cellular pathways. Such insights are invaluable for guiding further experimental work and optimizing the compound's therapeutic potential.

The compound's stability under different environmental conditions has also been a focus of recent investigations. Studies have shown that it maintains its integrity under mild acidic and basic conditions, making it suitable for use in diverse chemical environments. However, exposure to extreme temperatures or prolonged UV light can lead to degradation, highlighting the need for careful storage conditions.

In conclusion, 851804-55-2 represents a significant advancement in organic chemistry with promising applications across multiple fields. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of complex biological systems and their therapeutic manipulation.